Cas no 112229-30-8 (Butanoic acid, 2-(acetylamino)-4-amino-, (S)-)
112229-30-8 structure
Product Name:Butanoic acid, 2-(acetylamino)-4-amino-, (S)-
CAS No:112229-30-8
MF:C6H12N2O3
MW:160.171081542969
CID:1199853
PubChem ID:10953804
Update Time:2025-04-20
Butanoic acid, 2-(acetylamino)-4-amino-, (S)- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 2-(acetylamino)-4-amino-, (S)-
- N-alpha-Acetyl-L-2,4-diaminobutyrate
- SCHEMBL9800504
- Q27147192
- (2S)-2-acetamido-4-aminobutyric acid
- N2-Acetyl-L-2,4-diaminobutanoate
- CHEBI:77583
- (2S)-2-acetamido-4-aminobutanoate
- N(2)-acetyl-L-2,4-diaminobutanoic acid
- EN300-18539390
- C19929
- 112229-30-8
- N(alpha)-Acetyl-L-2,4-diaminobutyrate
- (2S)-2-acetamido-4-aminobutanoic acid
- P4B
- (2S)-4-amino-2-acetamidobutanoic acid
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- Inchi: 1S/C6H12N2O3/c1-4(9)8-5(2-3-7)6(10)11/h5H,2-3,7H2,1H3,(H,8,9)(H,10,11)/t5-/m0/s1
- InChI Key: SUUKRBBXVBJLSS-YFKPBYRVSA-N
- SMILES: OC([C@H](CCN)NC(C)=O)=O
Computed Properties
- Exact Mass: 160.08479225g/mol
- Monoisotopic Mass: 160.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.8
- Topological Polar Surface Area: 92.4Ų
Butanoic acid, 2-(acetylamino)-4-amino-, (S)- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
112229-30-8 (Butanoic acid, 2-(acetylamino)-4-amino-, (S)-) Related Products
- 149-87-1(5-oxopyrrolidine-2-carboxylic acid)
- 99-15-0(Acetylleucine)
- 997-55-7(N-Acetyl-L-aspartic acid)
- 1188-21-2(N-Acetyl-L-(-)-leucine)
- 1188-37-0(N-Acetyl-L-glutamic acid)
- 98-79-3(L-Pyroglutamic acid)
- 19146-55-5(N-Acetyl-D-glutamic Acid)
- 2490-97-3(Aceglutamide)
- 4042-36-8((2R)-5-oxopyrrolidine-2-carboxylic acid)
- 5817-08-3(2-Acetamidopentanedioic acid)
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